Cas no 2680806-17-9 (tert-butyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate)

• Product Name: tert-butyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate
• CAS No: 2680806-17-9
• MF: C₁₂H₁₈BrF₂NO₂
• MW: 326.177629947662
• CID: 5626152
• PubChem ID: 165935987
• Update Time: 2025-05-22

tert-butyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294754
• 2680806-17-9
• tert-butyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate
• tert-butyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate

• Inchi： 1S/C12H18BrF2NO2/c1-9(2,3)18-8(17)16-7-12(14,15)10-4-11(13,5-10)6-10/h4-7H2,1-3H3,(H,16,17)
• InChI Key： OVJJIHXSUXTVRY-UHFFFAOYSA-N
• SMILES： BrC12CC(C(CNC(=O)OC(C)(C)C)(F)F)(C1)C2

Computed Properties

• Exact Mass: 325.04890g/mol
• Monoisotopic Mass: 325.04890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate

tert-butyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate, with the CAS number NO2680806-17-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bicyclic framework and a trifluoroethyl group, making it a valuable precursor in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. The presence of the bromine atom in the bicyclic system allows for various substitution reactions, enabling the creation of diverse chemical functionalities. Moreover, the trifluoroethyl group imparts unique electronic and steric properties, which are crucial for tuning the reactivity and selectivity of the compound in different chemical environments.

In terms of its applications, tert-butyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate has been extensively utilized as an intermediate in the synthesis of advanced polymers and drug delivery systems. Its ability to undergo controlled polymerization reactions has made it a key component in the development of biocompatible materials for medical applications.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of the synthesis, making it more accessible for large-scale production.

From a structural perspective, the bicyclic framework of this compound provides exceptional stability and rigidity, which are essential for its performance in high-stress applications. The trifluoroethyl group further enhances its thermal and chemical resistance, making it suitable for use in extreme conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the bromine atom plays a critical role in stabilizing certain transition states during reactions, thereby influencing the overall reaction pathway.

In conclusion, tert-butyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis and materials science.